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Compound of Interest

Compound Name: Sodium adipate

Cat. No.: B1210749 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal decomposition of

sodium adipate, a compound of interest in various industrial applications, including as a

polymer additive and in drug formulations. This document details its thermal stability,

decomposition products, and the methodologies used for its characterization.

Thermal Decomposition Temperature of Sodium
Adipate
Sodium adipate exhibits notable thermal stability. The decomposition temperature has been

reported to be 440 °C[1]. At elevated temperatures, sodium adipate undergoes

decomposition, yielding a variety of smaller molecules.

Quantitative Data Summary
For clarity and comparative analysis, the key quantitative data regarding the thermal properties

of sodium adipate are summarized in the table below.

Property Value Analytical Method Reference

Decomposition

Temperature
440 °C Not Specified [1]

Melting Point >300 °C Not Specified [2]
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Experimental Protocols for Thermal Analysis
The thermal decomposition of sodium adipate is primarily investigated using

thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC). These

techniques provide critical information regarding the material's thermal stability, decomposition

kinetics, and energetic changes associated with heating.

Thermogravimetric Analysis (TGA)
TGA measures the change in mass of a sample as a function of temperature or time in a

controlled atmosphere. This technique is ideal for determining the decomposition temperature

and studying the kinetics of the decomposition process.

Typical Experimental Protocol:

Instrument: A calibrated thermogravimetric analyzer.

Sample Preparation: A small, accurately weighed sample of sodium adipate (typically 3-5

mg) is placed in an inert sample pan (e.g., alumina or platinum).

Atmosphere: The experiment is typically conducted under an inert atmosphere, such as

nitrogen or argon, at a constant flow rate (e.g., 20-50 mL/min) to prevent oxidative

degradation.

Temperature Program:

Equilibrate the sample at a starting temperature (e.g., 30 °C).

Ramp the temperature at a constant heating rate (e.g., 10 °C/min) to a final temperature

well above the expected decomposition temperature (e.g., 600 °C).

Data Analysis: The resulting TGA curve plots the percentage of weight loss against

temperature. The onset temperature of decomposition is determined from this curve, often

using the intersection of the baseline and the tangent of the decomposition step. The

derivative of the TGA curve (DTG) can be used to identify the temperature of the maximum

rate of decomposition.
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Differential Scanning Calorimetry (DSC)
DSC measures the difference in heat flow between a sample and a reference as a function of

temperature. It is used to detect thermal events such as melting, crystallization, and

decomposition, and to quantify the enthalpy changes associated with these transitions.

Typical Experimental Protocol:

Instrument: A calibrated differential scanning calorimeter.

Sample Preparation: A small, accurately weighed sample of sodium adipate (typically 2-5

mg) is hermetically sealed in an aluminum or other inert pan. An empty, sealed pan is used

as a reference.

Atmosphere: The measurement is typically performed under an inert nitrogen or argon

atmosphere.

Temperature Program:

Equilibrate the sample at a starting temperature (e.g., 30 °C).

Ramp the temperature at a constant heating rate (e.g., 10 °C/min) to a final temperature

that encompasses the thermal events of interest.

Data Analysis: The DSC thermogram plots heat flow versus temperature. Endothermic

events (like melting) and exothermic events (like decomposition) are observed as peaks. The

peak temperature and the area under the peak (enthalpy change) are determined.

Thermal Decomposition Pathway
At elevated temperatures, sodium adipate is known to decompose into various products,

including carbon dioxide, water, and sodium carbonate[3]. The thermal decomposition of

sodium carboxylates, in general, can be a complex process that may proceed through different

mechanisms, including anionic or free-radical pathways. For dicarboxylic acid salts like sodium
adipate, the decomposition can lead to the formation of cyclic ketones.

While a detailed, universally agreed-upon mechanism for the thermal decomposition of sodium
adipate is not extensively documented in the readily available literature, a plausible pathway
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can be proposed based on the known reactions of other dicarboxylic acid salts. The

decomposition likely proceeds via an intramolecular cyclization and decarboxylation process.
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Na⁺⁻OOC-(CH₂)₄-COO⁻Na⁺

[Cyclic Anhydride Intermediate]

Heat (Δ)

Cyclopentanone

Decarboxylation

Na₂CO₃

Click to download full resolution via product page

Experimental Workflow for Thermal Analysis
The characterization of the thermal decomposition of sodium adipate typically follows a

structured experimental workflow, integrating multiple analytical techniques to gain a

comprehensive understanding.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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